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In the landscape of modern medicinal chemistry, the pursuit of novel molecular scaffolds that
confer advantageous pharmacokinetic and pharmacodynamic properties is relentless.
Azetidines, four-membered nitrogen-containing heterocycles, have emerged as vital motifs,
prized for their ability to introduce three-dimensional character and improve properties like
solubility and metabolic stability.[1][2] When combined with the strategic incorporation of
fluorine, the resulting structures offer a powerful toolkit for drug development professionals.

This guide focuses on 1-(2,2,2-Trifluoroethyl)azetidin-3-ol, a key building block that
masterfully combines the benefits of the rigid azetidine core with the potent electronic effects of
a trifluoroethyl group. The trifluoroethyl moiety is known to enhance lipophilicity, improve
metabolic stability by blocking potential sites of oxidation, and lower the basicity (pKa) of the
adjacent nitrogen atom, which can mitigate off-target effects related to amine basicity.[3] The
azetidin-3-ol portion provides a rigid scaffold with a hydroxyl group that can act as a hydrogen
bond donor or a handle for further functionalization.[3][4] This unique combination makes it a
highly sought-after intermediate in the synthesis of biologically active compounds, from enzyme
inhibitors to receptor modulators.[4]
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Part 1: Core Physicochemical and Structural
Properties

Understanding the fundamental properties of a chemical building block is paramount for its
effective use in synthesis and research. 1-(2,2,2-Trifluoroethyl)azetidin-3-ol is a compound
designed for use in organic synthesis and drug discovery.[4][5]

Identity and Key Data

The core quantitative data for 1-(2,2,2-Trifluoroethyl)azetidin-3-ol are summarized in the
table below. Predicted values, derived from computational models, provide useful estimates for
experimental planning.

Property Value Source
CAS Number 1344365-71-4 [4][5][6]
Molecular Formula CsHsFsNO [41151[6]
Molecular Weight 155.12 g/mol [4][6]
MDL Number MFCD18309092 [4]
Predicted Density 1.372 + 0.06 g/cm3 [6]
Predicted Boiling Point 123.9+40.0 °C [6]
Predicted pKa 14.08 + 0.20 [6]

Structural Elucidation and Spectroscopic Profile

While specific spectral data requires experimental acquisition, the structure of 1-(2,2,2-
Trifluoroethyl)azetidin-3-ol allows for the prediction of key spectroscopic features essential
for its identification and characterization.

¢ H NMR: The proton NMR spectrum is expected to show distinct signals for the azetidine ring
protons and the methylene protons of the trifluoroethyl group. The CH2 group adjacent to the
trifluoromethyl (CF3) group will appear as a quartet due to coupling with the three fluorine
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atoms. The protons on the azetidine ring will exhibit complex splitting patterns due to
coupling with each other.

e 13C NMR: The carbon spectrum will show five distinct signals. The carbon of the CFs group
will be split into a quartet by the fluorine atoms. The two methylene carbons and the two
methine carbons of the azetidine ring will also be present.

e F NMR: A single, sharp signal, likely a triplet due to coupling with the adjacent CH: protons,
is expected, confirming the presence of the CFs group.

e Mass Spectrometry (MS): In an electron ionization (El) mass spectrum, the molecular ion
peak (M*) would be expected at m/z 155.12. High-resolution mass spectrometry (HRMS)
would be used to confirm the elemental composition.[7]

Part 2: Synthesis and Reactivity

The synthesis of 1-(2,2,2-Trifluoroethyl)azetidin-3-ol typically involves the N-alkylation of a
pre-formed azetidin-3-ol core. This approach provides a reliable and scalable method for its
production.

General Synthetic Workflow

The most direct synthetic route involves the reaction of azetidin-3-ol with a suitable 2,2,2-
trifluoroethylating agent. A common and effective agent is 2,2,2-trifluoroethyl
trifluoromethanesulfonate (triflate), known for its high reactivity. The reaction is performed in the
presence of a non-nucleophilic base to neutralize the triflic acid byproduct.
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Caption: General workflow for the synthesis of the target compound.

Experimental Protocol: N-Alkylation of Azetidin-3-ol

This protocol describes a representative method for the synthesis of 1-(2,2,2-
Trifluoroethyl)azetidin-3-ol.

Materials:

Azetidin-3-ol hydrochloride (1 eq)

e 2,2,2-Trifluoroethyl trifluoromethanesulfonate (1.1 eq)
» Diisopropylethylamine (DIPEA) (2.5 eq)

e Dichloromethane (DCM) as solvent

e Saturated aqueous sodium bicarbonate (NaHCOs)

e Brine (saturated aqueous NacCl)
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e Anhydrous magnesium sulfate (MgSQa)
Procedure:

o Setup: To a round-bottom flask equipped with a magnetic stir bar and under an inert
atmosphere (e.g., nitrogen or argon), add azetidin-3-ol hydrochloride and dichloromethane.

» Basification: Cool the suspension to 0 °C in an ice bath. Add diisopropylethylamine (DIPEA)
dropwise. Rationale: DIPEA is a non-nucleophilic base used to free the azetidine nitrogen
from its hydrochloride salt and to neutralize the acid generated during the reaction.

» Alkylation: While maintaining the temperature at 0 °C, add 2,2,2-trifluoroethyl
trifluoromethanesulfonate dropwise. Rationale: The triflate is a highly reactive electrophile,
and slow addition at low temperature helps control the exothermic reaction.

» Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-18
hours, monitoring completion by TLC or LC-MS.

o Workup: Quench the reaction by adding saturated agueous NaHCOs. Separate the organic
layer. Wash the organic layer sequentially with water and brine. Rationale: The aqueous
washes remove excess base, salts, and other water-soluble impurities.

« Purification: Dry the organic layer over anhydrous MgSOa, filter, and concentrate under
reduced pressure. The crude product can be purified by silica gel flash chromatography to
yield the pure 1-(2,2,2-Trifluoroethyl)azetidin-3-ol.

Chemical Reactivity Profile

The molecule possesses two primary sites of reactivity: the secondary alcohol at the C3
position and the tertiary amine of the azetidine ring.
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Caption: Key reactivity pathways of the hydroxyl group.

o O-Acylation/Etherification: The hydroxyl group can be readily acylated to form esters or
alkylated to form ethers, providing a common route for attaching this scaffold to a larger
molecule.

» Oxidation: The secondary alcohol can be oxidized to the corresponding ketone, 1-(2,2,2-
trifluoroethyl)azetidin-3-one, which is another valuable synthetic intermediate.

» N-Basicity: The trifluoroethyl group significantly reduces the basicity of the azetidine nitrogen
compared to a simple N-alkyl azetidine. This modulation is critical in drug design to reduce
potential interactions with biological targets that have acidic sites, thereby improving
selectivity.

Part 3: Applications in Drug Discovery and
Development

The unique structural and electronic features of 1-(2,2,2-Trifluoroethyl)azetidin-3-ol make it a
privileged scaffold in medicinal chemistry.[1][3] Its incorporation into drug candidates can lead
to significant improvements in their overall profile.
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Role as a Bioisostere and sp3*-Rich Scaffold

Modern drug discovery has seen a trend of "escaping flatland,” moving away from flat, aromatic
molecules towards more three-dimensional, sp3-rich structures.[1] Saturated heterocycles like
azetidine are ideal for this purpose.

e Improved Pharmacokinetics: The rigid, three-dimensional nature of the azetidine ring can
lead to better binding selectivity and improved pharmacokinetic properties compared to more
flexible or planar analogs.[1]

» Vector for Diversification: The hydroxyl group provides a reliable attachment point for linking
the scaffold to other pharmacophores, allowing for systematic exploration of the surrounding
chemical space in structure-activity relationship (SAR) studies.

Impact of the Trifluoroethyl Group

The trifluoroethyl substituent is not merely a passive component; it actively modulates the
molecule's properties.

o Metabolic Stability: The C-F bond is exceptionally strong, making the trifluoromethyl group
resistant to metabolic degradation, particularly oxidative metabolism by cytochrome P450
enzymes. This can increase the half-life of a drug.[4]

 Lipophilicity and Permeability: The CFs group increases the lipophilicity of the molecule,
which can enhance its ability to cross cell membranes and improve bioavailability.[4]

e Binding Interactions: The fluorine atoms can participate in favorable non-covalent
interactions (e.g., hydrogen bonds, dipole-dipole interactions) with protein targets, potentially
increasing binding affinity.

This building block is frequently used in the design of inhibitors and modulators for various
biological targets, including kinases, proteases, and G-protein coupled receptors (GPCRs).[4]

Part 4: Safety, Handling, and Storage

Proper handling of all chemical reagents is crucial for laboratory safety. While a specific safety
data sheet (SDS) for this compound is not publicly detailed, guidelines can be established
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based on the known hazards of its constituent functional groups: azetidines and fluoroalcohols.

[81[9][10]

Hazard Profile and Precautionary Measures

Hazard Category

Recommended Precaution

First Aid Measures

Eye Contact

Weatr tightly fitting safety
goggles and a face shield.[8]

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. Immediately
call a POISON CENTER or
doctor/physician.[8][10]

Skin Contact

Wear protective gloves and

impervious clothing.[9]

IF ON SKIN: Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.[8]

Use only outdoors or in a well-

IF INHALED: Remove person

to fresh air and keep

Inhalation ventilated area, preferablyina  comfortable for breathing. Call
chemical fume hood.[8][9] a POISON CENTER or doctor.
[10]
IF SWALLOWED: Immediately
) call a POISON CENTER or
] Do not eat, drink or smoke o )
Ingestion doctor/physician. Rinse mouth.

when using this product.[9]

Do NOT induce vomiting.[8]
[10]

Storage and Disposal

o Storage: The compound should be stored in a tightly closed container in a cool, dry, and

well-ventilated place.[10][11] A recommended storage temperature is 2-8°C.[4] Keep away

from incompatible materials such as strong oxidizing agents.[10]
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» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with all local, regional, and national regulations.[8][11]

Conclusion

1-(2,2,2-Trifluoroethyl)azetidin-3-ol stands as a testament to the power of rational molecular
design. It is more than a simple intermediate; it is a carefully crafted building block that provides
solutions to many challenges faced in modern drug discovery. By combining the conformational
rigidity and sp3-rich character of the azetidine ring with the metabolic stability and unique
electronic properties of the trifluoroethyl group, this compound offers researchers a reliable and
effective tool to create the next generation of therapeutic agents. Its continued application will
undoubtedly contribute to the development of safer and more effective medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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